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Compound of Interest

Compound Name: 3-Methoxy-3-methylhexane

Cat. No.: B1214237

In-Depth Technical Guide: 3-Methoxy-3-
methylhexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 3-
Methoxy-3-methylhexane, including its identifiers, physicochemical properties, and available
technical data. This document is intended to serve as a foundational resource for professionals
in research and development.

Core Chemical Identifiers

3-Methoxy-3-methylhexane is an ether characterized by a hexane backbone with a methoxy
and a methyl group substituted at the third carbon.[1][2] Its primary identifiers are summarized
below for quick reference.
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Identifier Value

CAS Number 74630-91-4

IUPAC Name 3-methoxy-3-methylhexane[1]
Chemical Formula CsH1s0[1]

Canonical SMILES CCcCc(C)(co)oCr1]

INChI=1S/C8H180/c1-5-7-8(3,6-2)9-4/h5-
7H2,1-4H3[1]

InChl

InChlKey PCSFHUVPGSODTP-UHFFFAOYSA-NI[1]

Physicochemical and Spectral Data

The following tables summarize the key physicochemical properties and available spectral data
for 3-Methoxy-3-methylhexane. While some of these properties are predicted, they provide
valuable insights for experimental design.

Table 1: Physicochemical Properties

Property Value Source
Molecular Weight 130.23 g/mol PubChem[1]
Boiling Point (Predicted) 126.1+8.0 °C ChemicalBook[2]
Density (Predicted) 0.779 £ 0.06 g/cm3 ChemicalBook[2]
XLogP3 2.5 PubChem[1]

Table 2: Spectral Data Summary
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Data Type Key Information Source
Gas Chromatography-Mass Top Peak (m/z): 87, Second

] PubChem[1]
Spectrometry (GC-MS) Highest (m/z): 101

13C Nuclear Magnetic

Spectrum available PubChem[1]
Resonance (NMR)

Experimental Protocols

While detailed, step-by-step experimental protocols for the synthesis and analysis of 3-
Methoxy-3-methylhexane are not readily available in public repositories, a general synthetic
approach has been suggested.

Synthesis of 3-Methoxy-3-methylhexane

A plausible and efficient synthetic route involves a nucleophilic substitution reaction. The
synthesis can be achieved by treating 3-Bromo-3-methylhexane with methanol at a low
temperature.[3] In this SN1 reaction, the methanol acts as the nucleophile, displacing the
bromide ion from the tertiary carbocation intermediate formed from 3-Bromo-3-methylhexane.

Reaction: 3-Bromo-3-methylhexane + CHsOH - 3-Methoxy-3-methylhexane + HBr

Further purification of the product would likely involve distillation, leveraging its predicted
boiling point of approximately 126.1 °C.[2]

Biological Significance

3-Methoxy-3-methylhexane has been identified as a human metabolite, indicating its
relevance in biological systems.[1][2][4] However, specific metabolic pathways or biological
activities associated with this compound are not extensively documented in the available
literature.

Workflow for Chemical Identification

The following diagram illustrates a generalized workflow for the identification and
characterization of a chemical substance like 3-Methoxy-3-methylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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